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Compound of Interest

Compound Name: TNO211

Cat. No.: B12388713

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of TNO155, a

potent and selective allosteric inhibitor of SHP2 (Src homology region 2 domain-containing

phosphatase 2), in cell culture experiments.

Introduction
TNO155 is an orally bioavailable small molecule inhibitor of SHP2, a non-receptor protein

tyrosine phosphatase that plays a crucial role in cell growth and differentiation through the

MAPK signaling pathway.[1][2][3] SHP2 is a key downstream signaling node for multiple

receptor tyrosine kinases (RTKs) and is implicated in the pathogenesis of various cancers.[4][5]

TNO155 binds to an allosteric site on SHP2, stabilizing it in an inactive conformation and

thereby blocking downstream signaling.[5][6]

Solubility of TNO155
Proper solubilization of TNO155 is critical for accurate and reproducible experimental results.

The following table summarizes the known solubility of TNO155 in common laboratory

solvents. It is important to note that hygroscopic DMSO can significantly impact solubility;
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therefore, using a fresh, unopened vial of DMSO is recommended.[7] For enhanced solubility,

warming the solution at 37°C and using an ultrasonic bath may be beneficial.[3]

Solvent Concentration Notes

DMSO 66.67 mg/mL (158.00 mM)[7] Requires sonication.[7]

84 mg/mL (199.07 mM)
Use fresh DMSO as moisture

can reduce solubility.[1]

250 mg/mL (592.49 mM)[3]

Ethanol 5 mg/mL[1]

Water Insoluble[1]

PBS Insoluble Based on insolubility in water.

Cell Culture Media Insoluble

Direct dissolution is not

recommended due to low

aqueous solubility.

Preparation of TNO155 for Cell Culture Experiments
The following protocols provide a step-by-step guide for preparing TNO155 stock and working

solutions for in vitro studies. All steps should be performed under sterile conditions in a

biological safety cabinet.

Preparation of TNO155 Stock Solution (10 mM in DMSO)
Materials:

TNO155 powder

Anhydrous/fresh DMSO (Dimethyl Sulfoxide)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath (optional)
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Protocol:

Calculate the required amount of TNO155 and DMSO. The molecular weight of TNO155 is

421.95 g/mol . To prepare a 10 mM stock solution, dissolve 4.22 mg of TNO155 in 1 mL of

DMSO.

Weigh the TNO155 powder accurately and transfer it to a sterile microcentrifuge tube.

Add the calculated volume of DMSO to the tube containing the TNO155 powder.

Vortex the solution for several minutes until the powder is completely dissolved. If necessary,

gently warm the tube to 37°C and sonicate for 10-15 minutes to aid dissolution.[3]

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).

Preparation of TNO155 Working Solutions in Cell Culture
Medium
Materials:

10 mM TNO155 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile conical tubes or multi-well plates

Protocol:

Thaw the 10 mM TNO155 stock solution at room temperature.

Perform serial dilutions of the stock solution in pre-warmed complete cell culture medium to

achieve the desired final concentrations. It is crucial to maintain the final concentration of
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DMSO in the cell culture medium below 0.5%, and preferably at or below 0.1%, to avoid

solvent-induced cytotoxicity.

Example Dilution for a 10 µM final concentration: a. Prepare an intermediate dilution by

adding 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. This results in a 10

µM working solution. b. For a 1:1000 dilution, directly add 1 µL of the 10 mM stock solution to

1 mL of the final volume of cell culture medium.

Mix the working solution thoroughly by gentle pipetting or swirling.

Add the TNO155 working solution to your cell culture plates. Remember to include a vehicle

control group treated with the same final concentration of DMSO as the highest

concentration of TNO155 used.

Mechanism of Action and Signaling Pathway
TNO155 is an allosteric inhibitor of SHP2.[5] In its inactive state, the N-SH2 domain of SHP2

blocks the catalytic site of the PTP domain. Upon activation by binding to phosphotyrosine

residues on receptor tyrosine kinases (RTKs), a conformational change occurs, exposing the

catalytic site. TNO155 binds to a pocket on SHP2, locking it in the inactive conformation and

preventing its activation.

By inhibiting SHP2, TNO155 effectively blocks downstream signaling through the RAS-RAF-

MEK-ERK (MAPK) pathway, which is critical for cell proliferation and survival.[1][2][3] While its

primary effect is on the MAPK pathway, some studies have shown that TNO155 can also

suppress the JAK/STAT signaling pathway.[6]

TNO155 Mechanism of Action
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Caption: TNO155 allosterically inhibits SHP2, blocking MAPK and JAK/STAT signaling.

Experimental Workflow for TNO155 Cell Culture Studies
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Caption: Workflow for preparing and using TNO155 in cell culture experiments.

Summary of In Vitro IC50 Values
The half-maximal inhibitory concentration (IC50) of TNO155 has been determined in various

cancer cell lines. These values can serve as a starting point for designing dose-response

experiments.
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Cell Line Cancer Type Assay IC50 (µM)

KYSE520 Esophageal Cancer pERK Inhibition 0.008[7]

KYSE520 Esophageal Cancer
5-day Cell

Proliferation
0.100[7]

Wild-type SHP2 (Biochemical Assay) SHP2 Inhibition 0.011[7]

NCI-H3255 Lung Cancer 6-day Cell Viability < 1.5

HCC827 Lung Cancer 6-day Cell Viability < 1.5

PC9 Lung Cancer 6-day Cell Viability < 1.5

PC-9 Lung Cancer Cell Viability 1.56

PC-9 EGFR

T790M/C797S
Lung Cancer Cell Viability 1.38

HCC827-GR Lung Cancer Cell Viability 1.38

Quality Control
Purity: Ensure the TNO155 used is of high purity (≥98%).

Vehicle Control: Always include a vehicle control (DMSO at the same final concentration) in

all experiments to account for any effects of the solvent.

Dose-Response: Perform dose-response experiments to determine the optimal

concentration of TNO155 for your specific cell line and experimental conditions.

Target Engagement: Confirm the on-target activity of TNO155 by assessing the

phosphorylation status of downstream effectors like ERK (p-ERK) via Western blotting.

Troubleshooting
Precipitation in Media: If precipitation is observed upon dilution of the DMSO stock solution

in cell culture media, try performing serial dilutions in a stepwise manner. Ensure the final

DMSO concentration is as low as possible.
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Low Potency: If TNO155 appears less potent than expected, verify the purity and proper

storage of the compound. Ensure that the stock solution has not undergone multiple freeze-

thaw cycles. Confirm the SHP2 dependency of your cell line.

Cell Toxicity: If significant cell death is observed even at low concentrations, ensure the final

DMSO concentration is not exceeding cytotoxic levels for your specific cell line. Perform a

DMSO toxicity curve to determine the tolerance of your cells.

Safety Precautions
TNO155 is a bioactive molecule. Standard laboratory safety practices should be followed. Wear

appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection, when handling the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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